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Compound of Interest

Compound Name: Trimethoprim-13C3

Cat. No.: B564383 Get Quote

Essential Safety and Handling of Trimethoprim-
13C3
For researchers, scientists, and drug development professionals, ensuring safe handling and

disposal of chemical compounds is paramount. This document provides immediate, essential

safety and logistical information for Trimethoprim-13C3, a stable isotope-labeled antibacterial

compound. Adherence to these guidelines is critical for maintaining a safe laboratory

environment.

Chemical and Physical Properties

Property Value

CAS Number 1189970-95-3[1][2]

Molecular Formula C₁₁¹³C₃H₁₈N₄O₃[2]

Molecular Weight 293.30 g/mol [2]

Appearance Off-White Solid[3]

Storage Temperature 2 to 8°C[1]
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Hazard Identification and Personal Protective
Equipment (PPE)
Trimethoprim, the parent compound of Trimethoprim-13C3, is classified as harmful if

swallowed and is suspected of damaging fertility or the unborn child. As the isotopic labeling

with ¹³C is non-radioactive and does not alter the chemical properties of the molecule,

Trimethoprim-13C3 should be handled with the same precautions as its unlabeled

counterpart.[4][5]

Recommended Personal Protective Equipment (PPE)

Equipment Specification

Eye Protection Safety glasses with side shields or goggles.

Hand Protection Chemical-resistant gloves (e.g., nitrile rubber).

Body Protection Laboratory coat.

Respiratory Protection
Use a dust mask or respirator if handling large

quantities or if dust is generated.

Safe Handling and Storage Procedures
Proper handling and storage are crucial to prevent exposure and maintain the integrity of

Trimethoprim-13C3.

Handling:

Avoid contact with skin and eyes.

Do not breathe dust.

Use in a well-ventilated area, preferably in a chemical fume hood.

Wash hands thoroughly after handling.

Do not eat, drink, or smoke in the laboratory.
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Storage:

Store in a tightly sealed container in a cool, dry, and well-ventilated area.[6]

Keep away from incompatible materials such as strong oxidizing agents.

Emergency Procedures and First Aid
In the event of exposure or a spill, immediate and appropriate action is critical.

Exposure Route First Aid Measures

Eye Contact

Immediately flush with plenty of water for at

least 15 minutes, occasionally lifting the upper

and lower eyelids. Get medical attention.

Skin Contact

Immediately flush skin with plenty of water for at

least 15 minutes while removing contaminated

clothing and shoes. Get medical attention if

irritation develops.

Ingestion

Do NOT induce vomiting. Never give anything

by mouth to an unconscious person. Rinse

mouth with water. Get medical attention

immediately.[7]

Inhalation

Remove from exposure to fresh air immediately.

If not breathing, give artificial respiration. If

breathing is difficult, give oxygen. Get medical

attention.

Spill Response: For minor spills, carefully sweep up the solid material, place it in a sealed

container for disposal, and clean the spill area with a suitable decontaminant. For major spills,

evacuate the area and contact your institution's environmental health and safety department.

Disposal Plan
The disposal of Trimethoprim-13C3 should be in accordance with local, state, and federal

regulations. As a stable isotope-labeled compound, it is not considered radioactive waste.[4][5]
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Disposal Guidelines:

Dispose of in a licensed hazardous waste disposal facility.

Do not allow the material to enter drains or waterways.

Contaminated packaging should be treated as hazardous waste.

Experimental Workflow for Handling Trimethoprim-
13C3
The following diagram outlines the standard procedure for safely handling Trimethoprim-13C3
in a laboratory setting.
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Figure 1. Standard workflow for handling Trimethoprim-13C3.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b564383?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

